Cas no 2299488-91-6 (6-chloro-4-methylpyridine-3-sulfonyl fluoride)

• Product Name: 6-chloro-4-methylpyridine-3-sulfonyl fluoride
• CAS No: 2299488-91-6
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• CID: 5864845
• PubChem ID: 165680771
• Update Time: 2025-05-25

6-chloro-4-methylpyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-methylpyridine-3-sulfonyl fluoride
• 2299488-91-6
• EN300-1583581

• Inchi： 1S/C6H5ClFNO2S/c1-4-2-6(7)9-3-5(4)12(8,10)11/h2-3H,1H3
• InChI Key： DIWKKXHOERVZFR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=N1)S(=O)(=O)F

Computed Properties

• Exact Mass: 208.9713554g/mol
• Monoisotopic Mass: 208.9713554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Additional information on 6-chloro-4-methylpyridine-3-sulfonyl fluoride

Comprehensive Overview of 6-Chloro-4-methylpyridine-3-sulfonyl fluoride (CAS No. 2299488-91-6): Properties, Applications, and Industry Insights

6-Chloro-4-methylpyridine-3-sulfonyl fluoride (CAS No. 2299488-91-6) is a specialized sulfonyl fluoride derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and reactive sulfonyl fluoride group, serves as a versatile building block in organic synthesis. Its unique molecular structure, combining a chloro substituent at the 6-position and a methyl group at the 4-position, enables selective modifications critical for drug discovery and material science applications.

In recent years, the demand for sulfonyl fluoride compounds like 6-chloro-4-methylpyridine-3-sulfonyl fluoride has surged due to their role in click chemistry and proteolysis-targeting chimera (PROTAC) development. Researchers frequently search for "sulfonyl fluoride applications in drug discovery" or "pyridine derivatives as synthetic intermediates," reflecting the compound's relevance in cutting-edge therapeutic strategies. The fluorosulfonyl moiety, in particular, is prized for its ability to form stable covalent bonds with biological targets, making it invaluable in covalent inhibitor design.

The physicochemical properties of CAS No. 2299488-91-6 include a molecular weight of 209.62 g/mol and a density of approximately 1.45 g/cm³. Its chloropyridine scaffold contributes to enhanced lipophilicity, while the sulfonyl fluoride group ensures reactivity under mild conditions. These traits align with industry trends favoring "highly functionalized heterocycles" and "late-stage fluorination techniques," as evidenced by frequent searches in chemical databases.

From an industrial perspective, 6-chloro-4-methylpyridine-3-sulfonyl fluoride finds utility in:
- Pharmaceutical intermediates for kinase inhibitors
- Agrochemical precursors in crop protection formulations
- Materials science for polymer modification
This broad applicability addresses common queries like "how to synthesize sulfonyl fluoride compounds" and "pyridine-based building blocks for medicinal chemistry."

Quality control protocols for CAS No. 2299488-91-6 typically involve HPLC purity verification (>98%) and NMR characterization. Storage recommendations emphasize protection from moisture at 2-8°C, reflecting standard practices for reactive fluorinated compounds. These details respond to frequently searched terms such as "stability of sulfonyl fluorides" and "handling pyridine derivatives."

Emerging research highlights the compound's potential in bioconjugation and chemical biology probes, areas generating substantial interest in academic publications. The 6-chloro-4-methylpyridine moiety's electronic effects make it particularly suitable for Pd-catalyzed cross-coupling reactions, a topic frequently explored in "C-H functionalization of pyridines" literature searches.

Regulatory considerations for 6-chloro-4-methylpyridine-3-sulfonyl fluoride focus on standard laboratory safety measures rather than restrictive classifications. This positions it favorably compared to more regulated compounds in synthetic workflows, addressing concerns about "sustainable fluorination methods" and "greener synthetic routes" prevalent in contemporary chemistry discussions.

Market analysis indicates growing procurement of CAS No. 2299488-91-6 by contract research organizations specializing in fragment-based drug design. The compound's compatibility with high-throughput screening platforms makes it responsive to trends in "accelerated medicinal chemistry" and "diversity-oriented synthesis" – phrases with increasing search volume in scientific databases.

Future developments may explore the electrophilic character of 6-chloro-4-methylpyridine-3-sulfonyl fluoride in DNA-encoded library technologies. Its balanced reactivity profile addresses the persistent industry challenge of "selective bioconjugation without side reactions," a hot topic in recent ACS symposium proceedings and patent filings.